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217817-01-1

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  • Tos-PEG4-t-butyl ester
    In Stock
    • Cat. No.:
    • B611434
    • CAS No.:
    • 217817-01-1
    • Molecular Formula:
    • C20H32O8S
    • Molecular Weight:
    • 432.5 g/mol
    Description
    Tos-PEG4-t-butyl ester is a PEG derivative containing a t-butyl ester and a tosyl group. The hydrophilic PEG spacer increases solubility in aqueous media. The t-butyl protected carboxyl group can be deprotected ...